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Compound of Interest

Compound Name: Donormil

Cat. No.: B1670909 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Donormil® and its active ingredient, doxylamine succinate, within a research, development, or

laboratory environment. The following procedures are designed to ensure the safety of

laboratory personnel and compliance with environmental regulations.

Hazard and Safety Profile
Donormil®, with the active ingredient doxylamine succinate, is an antihistamine. While not

classified as a controlled substance by the DEA, it is categorized as a hazardous chemical. All

handling and disposal must be conducted in accordance with federal, state, and local

environmental control regulations.[1]

Key Hazard Information:
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Property/Hazard Description

Chemical Formula C₁₇H₂₂N₂O (Doxylamine)

Physical State Solid, powder[1]

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[1][2]

Health Hazards

May cause skin, eye, and respiratory irritation.

Prolonged or repeated exposure can affect the

central nervous system and liver.[1]

Fire Hazard

May be combustible at high temperatures.

Combustion byproducts include carbon oxides

and nitrogen oxides.[1][3]

Incompatibilities Strong oxidizing agents, acids, and bases.[1][3]

Standard Operating Procedure for Disposal
This protocol outlines the step-by-step process for the safe disposal of unused or expired

Donormil® and materials contaminated with doxylamine succinate.

2.1 Personal Protective Equipment (PPE) and Engineering Controls:

Always handle doxylamine succinate in a well-ventilated area, such as a laboratory fume

hood, to minimize inhalation of dust.[1]

Wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields,

and a lab coat.[1]

2.2 Management of Spills:

Minor Spills:

Clean up spills immediately, avoiding dust generation.[4]

Use a dry clean-up procedure; do not sweep up dry powder.[4] Instead, dampen the solid

spill material with water before carefully transferring it to a suitable container.[5]
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Use absorbent paper dampened with water to pick up any remaining material.[5]

Place all contaminated materials, including PPE, into a sealed, vapor-tight plastic bag

labeled for chemical waste disposal.[1][5]

Wash the contaminated surface with a soap and water solution.[5]

Major Spills:

Evacuate the immediate area and alert the designated safety officer or emergency

responders.[4]

Prevent the spillage from entering drains or water courses.[4]

Follow established institutional procedures for large chemical spills.

2.3 Disposal of Unused Doxylamine Succinate and Contaminated Materials:

Waste Collection:

Collect unused doxylamine succinate and any materials heavily contaminated with it in a

suitable, sealed, and clearly labeled container.[1]

Do not mix doxylamine succinate waste with incompatible substances such as strong

oxidizing agents, acids, or alkalis.[1]

Labeling:

Label the waste container as "Hazardous Waste" and provide an accurate description of

the contents.[1]

Professional Disposal:

Arrange for the disposal of the contained waste through a licensed professional chemical

waste disposal service.[1]

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1] This should be performed at a licensed chemical
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destruction plant.[2]

Do not discharge to sewer systems.[2]

Disposal of Empty Containers:

Empty containers that held doxylamine succinate should be managed as hazardous

waste.[1]

Containers can be triple-rinsed (or the equivalent), and the rinsate collected as hazardous

waste. The container can then be offered for recycling or reconditioning.[2]

Alternatively, the packaging can be punctured to render it unusable and then disposed of

in a sanitary landfill, if local regulations permit.[2]

Regulatory Framework
The disposal of pharmaceutical waste is governed by multiple agencies. In the United States,

these primarily include:

Environmental Protection Agency (EPA): Regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[6][7]

State Environmental Protection Agencies: May have more stringent regulations than federal

laws.[6]

It is the responsibility of the chemical waste generator to accurately classify and dispose of the

waste in accordance with all applicable regulations.[1][8]

Visual Workflow for Donormil® Disposal
The following diagram illustrates the decision-making process for the proper handling and

disposal of Donormil® (doxylamine succinate) in a laboratory setting.
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Caption: Decision workflow for the safe disposal of Donormil®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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